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Compound of Interest

Compound Name: 2-Fluoro-5-iodobenzaldehyde

Cat. No.: B129801 Get Quote

For Immediate Implementation: This document provides critical safety and logistical protocols

for the handling and disposal of 2-Fluoro-5-iodobenzaldehyde. Adherence to these

procedures is essential for ensuring the safety of all laboratory personnel and maintaining a

secure research environment.

Hazard Identification and Personal Protective
Equipment (PPE)
2-Fluoro-5-iodobenzaldehyde is a hazardous substance that requires stringent safety

measures. It is classified as toxic if swallowed, causes skin and eye irritation, and may cause

respiratory irritation.[1][2][3][4] Therefore, appropriate personal protective equipment must be

worn at all times when handling this chemical.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type Required PPE
Specifications and

Guidelines

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Use a dust mask type N95

(US) or type P1 (EU EN 143)

for nuisance exposures.[5] For

higher-level protection, use

type OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges.[5]

Eye and Face Protection
Chemical safety goggles and

face shield

Goggles should meet OSHA's

eye and face protection

regulations in 29 CFR

1910.133 or European

Standard EN166. A face shield

should be worn over safety

glasses, especially when there

is a risk of splashing.[2][5]

Hand Protection Chemical-resistant gloves

Handle with gloves that have

been inspected prior to use.[1]

Use proper glove removal

technique to avoid skin

contact.[5] Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices.[5]

Body Protection
Laboratory coat, long pants,

and closed-toe shoes

A lab coat should be worn and

buttoned to cover as much

skin as possible.[5] Avoid

clothing made of polyester or

acrylic fabrics.[5]

Physical and Chemical Properties
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Understanding the physical and chemical properties of 2-Fluoro-5-iodobenzaldehyde is

crucial for safe handling and storage.

Table 2: Physical and Chemical Data for 2-Fluoro-5-iodobenzaldehyde

Property Value

Molecular Formula FC₆H₃(I)CHO

Molecular Weight 250.01 g/mol [1]

Appearance
White to cream to pale yellow crystals or

powder[6]

Melting Point 45-48 °C[7]

CAS Number 146137-76-0[1]

Step-by-Step Operational Plan
A systematic approach to handling 2-Fluoro-5-iodobenzaldehyde from receipt to disposal is

critical to minimize risk.

3.1. Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2] Keep

away from incompatible materials such as strong oxidizing agents.[2] The designated

storage area should be clearly labeled with the appropriate hazard warnings.

3.2. Handling and Use

Preparation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of dust or vapors.[2][8] Ensure that an eyewash station and safety shower are in

close proximity to the workstation.[2]

Weighing and Transfer: When weighing or transferring the solid, take care to avoid creating

dust.[1] Use appropriate tools (e.g., spatula, weigh paper).
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Personal Hygiene: Wash hands thoroughly after handling the chemical, even if gloves were

worn.[2] Do not eat, drink, or smoke in the laboratory.[2]

3.3. First Aid Measures

If Swallowed: Immediately call a POISON CENTER or doctor/physician.[1][4] Rinse mouth

with water.[1]

In Case of Skin Contact: Wash off with soap and plenty of water.[1] If skin irritation occurs,

get medical advice/attention.[2]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes and consult a

physician.[1][2]

If Inhaled: Move the person into fresh air.[1] If not breathing, give artificial respiration.[1]

Disposal Plan
Proper disposal of 2-Fluoro-5-iodobenzaldehyde and its contaminated materials is imperative

to prevent environmental contamination and ensure regulatory compliance.

Waste Collection: Collect surplus and non-recyclable solutions in a designated, labeled, and

sealed container for hazardous waste.[1]

Disposal Method: Offer the waste to a licensed professional waste disposal service.[1] The

recommended disposal method is to burn in a chemical incinerator equipped with an

afterburner and scrubber.[1]

Contaminated Packaging: Dispose of contaminated packaging as unused product in the

same manner as the chemical itself.[1]

Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of 2-Fluoro-5-
iodobenzaldehyde.
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Safe Handling Workflow for 2-Fluoro-5-iodobenzaldehyde
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Caption: Workflow for handling 2-Fluoro-5-iodobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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